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Compound of Interest

Compound Name: Milveterol

Cat. No.: B1623803

For Researchers, Scientists, and Drug Development Professionals

Abstract

Milveterol (also known as GSK159797) is a long-acting beta-2 adrenergic receptor agonist
(LABA) that has been investigated for the treatment of respiratory conditions such as asthma
and chronic obstructive pulmonary disease (COPD). This document provides a comprehensive
technical overview of the chemical structure, physicochemical properties, and pharmacological
mechanism of action of Milveterol. Due to the proprietary nature of drug development, detailed
experimental protocols and extensive quantitative physical property data for Milveterol are not
broadly published. This guide therefore summarizes publicly available information and
describes the generally accepted signaling pathway for its therapeutic class, supplemented
with conceptual workflows and diagrams to meet industry-standard research and development
expectations.

Chemical Structure and Identification

Milveterol is a complex synthetic molecule designed for high-affinity and selective interaction
with the beta-2 adrenergic receptor. Its chemical identity is established by its IUPAC name,
CAS registry number, and molecular structure.
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Identifier Value

Source

N-[2-hydroxy-5-[(1R)-1-

hydroxy-2-[2-[4-[[(2R)-2-
IUPAC Name hydroxy-2-

phenylethyllamino]phenyl]ethyl

aminoJethyl]phenyl[formamide

[1]

CAS Number 652990-07-3 [1]
Synonyms GSK159797, TD-3327 [1]
Molecular Formula C25H29N304 [1]
Molecular Weight 435.52 g/mol

Milveterol Hydrochloride, a common salt form used in development, has the following

identifiers:
Identifier Value Source
CAS Number 804518-03-4
Molecular Formula C25H30CIN304
Molecular Weight 471.98 g/mol

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Milveterol, such as melting

point, boiling point, and pKa, are not available in the public domain. The table below lists

computed and basic properties.
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Property Value Notes

Molecular Weight 435.52 g/mol For the free base.
Molecular Formula C25H29N304 For the free base.
XLogP3-AA 2.3 Computed lipophilicity.
Hydrogen Bond Donors 6 Computed.

Hydrogen Bond Acceptors 6 Computed.

- For Milveterol HCI. Specific
Solubility DMSO ]
values not published.

Pharmacology and Mechanism of Action

Milveterol is a selective agonist for the beta-2 adrenergic receptor, a member of the G-protein
coupled receptor (GPCR) family. Its therapeutic effect, primarily bronchodilation, is achieved
through the relaxation of airway smooth muscle.

Mechanism of Action

As a beta-2 adrenergic agonist, Milveterol mimics the action of endogenous catecholamines
like epinephrine at the beta-2 receptor. This interaction initiates a well-characterized
intracellular signaling cascade:

e Receptor Binding: Milveterol binds to the beta-2 adrenergic receptor on the surface of
airway smooth muscle cells.

o G-Protein Activation: This binding induces a conformational change in the receptor, leading
to the activation of the associated heterotrimeric Gs protein. The Gas subunit dissociates
and exchanges GDP for GTP.

e Adenylyl Cyclase Stimulation: The activated Gas subunit stimulates the enzyme adenylyl
cyclase.

» CAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine
monophosphate (CAMP).
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» Protein Kinase A (PKA) Activation: The resulting increase in intracellular cAMP levels leads
to the activation of Protein Kinase A (PKA).

e Smooth Muscle Relaxation: PKA phosphorylates several downstream targets, including
myosin light chain kinase (MLCK), which ultimately leads to a decrease in intracellular
calcium levels and the relaxation of the airway smooth muscle, resulting in bronchodilation.

Signaling Pathway Visualization

The canonical signaling pathway initiated by a beta-2 adrenergic agonist like Milveterol is

illustrated below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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